Cas no 1354019-67-2 ([(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester)

• Product Name: [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester
• CAS No: 1354019-67-2
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 2159834
• Update Time: 2025-08-05

[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester
• (S)-Benzyl (1-(2-aminoacetyl)piperidin-3-yl)(cyclopropyl)carbamate
• AM96836
• [(S)-1-(2-Aminoacetyl)piperidin-3-yl]cyclopropylcarbamic acid benzyl ester
• [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester

• Inchi： 1S/C18H25N3O3/c19-11-17(22)20-10-4-7-16(12-20)21(15-8-9-15)18(23)24-13-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13,19H2/t16-/m0/s1
• InChI Key： YQSZCXPKKINXLA-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N([C@@H]1CN(C(CN)=O)CCC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 447
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester

Introduction to [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1354019-67-2)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic interventions. Among these, [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester, identified by its CAS number CAS No. 1354019-67-2, has emerged as a compound of significant interest due to its unique structural properties and promising biological activities. This introduction delves into the compound's chemical characteristics, its potential applications in medicinal chemistry, and its relevance in contemporary research.

The molecular structure of [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester is characterized by a piperidine ring substituted at the 3-position with a cyclopropyl group, further functionalized with a benzylic ester moiety. This configuration imparts distinct stereochemical and electronic properties, making it a valuable scaffold for designing novel pharmacological agents. The presence of the (S)-configuration at the chiral center enhances its specificity and affinity for biological targets, a crucial factor in drug design.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can facilitate asymmetric synthesis, leading to enantiomerically pure compounds with improved pharmacological profiles. The piperidine scaffold in [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester serves as an excellent platform for such applications. Researchers have leveraged this compound in the synthesis of complex molecules, particularly in the field of protease inhibition, where enantiopure intermediates are essential for achieving high efficacy and minimal side effects.

The benzylic ester group in the compound's structure not only contributes to its solubility and stability but also provides a versatile handle for further chemical modifications. This feature has been exploited in various synthetic strategies, enabling the construction of more intricate molecular architectures. For instance, the ester can be hydrolyzed to yield a carboxylic acid derivative, which can then be coupled with other functional groups via amide or urea linkages. Such modifications have been instrumental in developing novel bioactive molecules targeting various disease pathways.

One of the most compelling aspects of [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester is its potential application in drug discovery programs aimed at combating neurological disorders. Piperidine derivatives have shown promise as ligands for serotonin receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The cyclopropyl group enhances binding affinity by introducing steric constraints that improve receptor interaction. Furthermore, the amino-acetyl moiety provides a site for further derivatization, allowing researchers to fine-tune pharmacokinetic properties.

The compound's relevance extends to the field of immunomodulation as well. Recent studies have highlighted the role of protease inhibitors in modulating immune responses, particularly in autoimmune diseases and cancer immunotherapy. The structural features of [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester make it a suitable candidate for designing molecules that can inhibit key enzymes involved in immune signaling pathways. By targeting specific proteases, these compounds can modulate cytokine production and cell proliferation, offering new therapeutic strategies for immune-related disorders.

In addition to its pharmacological applications, [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester has found utility in materials science and industrial chemistry. Its unique reactivity and stability make it a valuable intermediate in the synthesis of specialty chemicals used in agrochemicals, polymers, and coatings. The ability to functionalize its structure allows for the creation of tailored materials with specific properties, such as enhanced durability or biodegradability.

The synthesis of [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include chiral resolution or asymmetric synthesis to achieve the desired (S)-configuration, followed by nucleophilic substitution reactions to introduce the cyclopropyl and amino-acetyl groups. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields.

Ongoing research continues to explore new applications for this compound and its derivatives. Innovations in computational chemistry and high-throughput screening are accelerating the discovery process by allowing rapid virtual screening of large libraries of related compounds. This approach has already led to several promising candidates that are being advanced into preclinical studies.

The future prospects for [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-cyclopropyl-carbamic acid benzyl ester are vast, with potential applications spanning multiple therapeutic areas. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact with precision at the molecular level. This compound exemplifies how structural innovation can drive therapeutic progress, offering hope for new treatments against some of humanity's most challenging diseases.